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Compound of Interest

Compound Name: Fmoc-Nhser(Tbu)-OH

Cat. No.: B8081897 Get Quote

CAS Number: 71989-33-8

Synonyms: Fmoc-L-Ser(tBu)-OH, N-Fmoc-O-t-butyl-L-serine

This document provides an in-depth technical overview of N-alpha-Fmoc-O-tert-butyl-L-serine,

a critical amino acid derivative for researchers, chemists, and professionals involved in peptide

synthesis and drug development. It serves as an essential building block in the assembly of

peptides and peptide-based therapeutics.[1][2][3]

Physicochemical Properties
N-alpha-Fmoc-O-tert-butyl-L-serine is a white to light yellow crystalline powder.[4] Its key

properties are summarized below, providing essential data for experimental design and

execution.
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Property Value Source

CAS Number 71989-33-8 [1][2]

Molecular Formula C₂₂H₂₅NO₅ [1][2]

Molecular Weight 383.4 g/mol [1][2]

Appearance White powder [1]

Melting Point 125 - 140 °C [1]

Purity ≥ 99.5% (Chiral HPLC) [1]

Optical Rotation
[a]D²⁰ = +25 ±3º (c=1 in

EtOAc)
[1]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.[4]

Storage
Store refrigerated (0 - 8°C) and

desiccated.
[1][5]

Core Applications and Orthogonal Protection
Strategy
The primary application of Fmoc-Ser(tBu)-OH is as a protected amino acid building block in

Solid-Phase Peptide Synthesis (SPPS).[1][2] Its structure is designed around an orthogonal

protection scheme, which is fundamental to the success of modern Fmoc-based peptide

synthesis.[6][7]

N-alpha-Fmoc Group: The fluorenylmethyloxycarbonyl (Fmoc) group protects the alpha-

amino terminus. It is base-labile and is typically removed using a solution of piperidine in a

polar aprotic solvent like dimethylformamide (DMF).[6][7] This allows for the sequential

addition of amino acids to the N-terminus of the growing peptide chain.

O-tert-butyl Group: The tert-butyl (tBu) group protects the hydroxyl side chain of the serine

residue. This group is stable to the basic conditions used for Fmoc removal but is labile to
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strong acids.[2][8] It is typically removed during the final cleavage step from the solid support

resin, using reagents like trifluoroacetic acid (TFA).[8]

This dual-protection strategy ensures that the reactive side chain of serine does not interfere

with the peptide bond formation during the coupling steps.[6] This precise control is crucial in

the development of peptide-based therapeutics, where specific amino acid sequences are

required for biological activity.[1][3]

Orthogonal Protection Scheme

Deprotection Conditions

L-Serine Core

Nα-Fmoc Group

 Protects Amino Group

Base (e.g., Piperidine)

 Removed by

O-tert-butyl Group

 Protects Hydroxyl Group

Acid (e.g., TFA)

 Removed by
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Caption: Orthogonal protection and deprotection of Fmoc-Ser(tBu)-OH.

Experimental Protocol: Use in Fmoc Solid-Phase
Peptide Synthesis (SPPS)
The following is a generalized protocol for the incorporation of an Fmoc-Ser(tBu)-OH residue

into a peptide chain during automated or manual SPPS. This cycle is repeated for each amino

acid in the sequence.

Materials:
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Fmoc-protected amino acid-loaded resin

Fmoc-Ser(tBu)-OH

Deprotection Solution: 20% piperidine in DMF

Coupling/Activation Reagents:

Option A: N,N'-Diisopropylcarbodiimide (DIC) and Hydroxybenzotriazole (HOBt)

Option B: HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-

oxid hexafluorophosphate) and N,N-Diisopropylethylamine (DIEA)

Solvents: Dimethylformamide (DMF), Dichloromethane (DCM)

The SPPS Cycle
Resin Preparation: The solid support resin (e.g., Wang or Rink Amide) with the nascent

peptide chain is swelled in DMF within a reaction vessel.

N-alpha-Fmoc Deprotection:

The terminal Fmoc group on the resin-bound peptide is removed by treating it with the

deprotection solution (20% piperidine in DMF).

This reaction is typically performed for 5-20 minutes to expose the free primary amine.

The resin is then thoroughly washed with DMF to remove excess piperidine and the

cleaved Fmoc adduct.

Fmoc-Ser(tBu)-OH Coupling:

In a separate vessel, Fmoc-Ser(tBu)-OH (typically 2-5 equivalents relative to the resin

loading) is pre-activated by dissolving it in DMF with coupling reagents.[9]

Using DIC/HOBt: The Fmoc-amino acid is reacted with equivalent amounts of DIC and

HOBt.[9]
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Using HATU/DIEA: The Fmoc-amino acid is dissolved with HATU, and the reaction is

initiated by the addition of the base DIEA.

The activated Fmoc-Ser(tBu)-OH solution is added to the reaction vessel containing the

deprotected resin.

The coupling reaction proceeds for 30-60 minutes at room temperature with agitation.[10]

A completion test (e.g., Kaiser test) can be performed.[10]

Washing: After coupling, the resin is washed extensively with DMF and DCM to remove

excess reagents and by-products, yielding the elongated peptide chain, now one residue

longer and N-terminally protected with the Fmoc group from the serine derivative.

Final Cleavage and Side-Chain Deprotection:

Once the entire peptide sequence is assembled, the peptide is cleaved from the resin.

A cleavage cocktail, most commonly containing a high concentration of Trifluoroacetic Acid

(TFA), is used.

This strong acid simultaneously cleaves the peptide from the resin and removes the acid-

labile side-chain protecting groups, including the tert-butyl ether from the serine residue(s).

[2][8]
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Caption: Standard workflow for Fmoc-SPPS incorporating Fmoc-Ser(tBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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